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Compound of Interest

Compound Name: Saptomycin E

Cat. No.: B1681449 Get Quote

A comprehensive overview for researchers, scientists, and drug development professionals.

Disclaimer: Information on Saptomycin E is limited in publicly available scientific literature.

This guide summarizes the available information and draws context from the broader class of

pluramycin-related antibiotics to which it belongs. Specific quantitative data and detailed

experimental protocols for Saptomycin E are not extensively documented.

Introduction
Saptomycin E is a member of the saptomycin group of antibiotics, which are closely related to

the pluramycin class of natural products. Isolated from Streptomyces sp. HP530, saptomycins

have demonstrated both antimicrobial and potent antitumor activities. Saptomycin E itself is

classified as an anthraquinone compound. While the broader saptomycin complex has been

studied, specific data delineating the full biological activity spectrum of the Saptomycin E
isomer is scarce. This guide aims to consolidate the known information and provide a

framework for its potential mechanisms and activities based on its chemical classification.

Chemical and Physical Properties
A summary of the key chemical and physical properties of Saptomycin E is presented below.
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Property Value

Molecular Formula C33H35NO9[1]

Molecular Weight 589.6 g/mol [1]

Class Anthraquinone[1]

CAS Number 137714-92-2[1]

Biological Activity of Pluramycin-Class Antibiotics
Given the limited specific data for Saptomycin E, understanding the general biological

activities of the pluramycin family of antibiotics provides a valuable context for its potential

therapeutic effects.

Antitumor Activity
The primary and most potent biological activity of pluramycin-class antibiotics is their antitumor

effect.[2]

The prevailing mechanism of action for pluramycin antibiotics is their ability to intercalate into

DNA and subsequently alkylate it.[2] This process is believed to be responsible for their

cytotoxic effects against cancer cells. The tetracyclic core of the molecule inserts between DNA

base pairs, while the amino sugar side chains play a crucial role in the sequence-specific

recognition and binding within the DNA groove.[2] This interaction disrupts DNA replication and

transcription, ultimately leading to apoptosis of the cancer cell.
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Saptomycin E
(Pluramycin-class) Cellular DNA

Binds to Intercalation into
DNA Helix DNA Alkylation Blockage of DNA

Replication & Transcription
Induction of
Apoptosis

Preparation

Treatment

Measurement

Seed cancer cells in
96-well plates

Incubate for 24h
(adherence)

Add serial dilutions of
Saptomycin E

Incubate for 48-72h

Add MTT reagent

Incubate for 4h
(formazan formation)

Add solubilizing agent
(e.g., DMSO)

Read absorbance at ~570nm
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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